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Compound of Interest

Compound Name: 2-Amino-5-bromo-3-iodopyridine

Cat. No.: B1270907

For researchers, scientists, and professionals in drug development, 2-Amino-5-bromo-3-
iodopyridine is a pivotal heterocyclic building block. Its unique trifunctional structure, featuring
an amine group and two distinct halogen atoms on a pyridine core, offers exceptional versatility
in organic synthesis. This guide provides an in-depth overview of its properties, synthesis, and
critical role as a pharmaceutical intermediate, particularly in the development of targeted
therapies.

Core Chemical Identifiers and Properties

2-Amino-5-bromo-3-iodopyridine is a solid organic compound, typically appearing as a white
to light yellow or brown powder.[1][2] Its chemical structure and key identifiers are fundamental
to its application in synthetic chemistry.
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Identifier Value Reference
CAS Number 381233-96-1 [2][3][4]
Molecular Formula CsHa4BrIN2 [21[31[5]
Molecular Weight 298.91 g/mol [21[31[5]
IUPAC Name 5-bromo-3-iodopyridin-2-amine  [5]

InChi Key XPERZSKJGNUSHI- 3]

UHFFFAOYSA-N

SMILES Nclncc(Br)ccll [3]

The physical properties of this compound are crucial for its handling, storage, and application in
various reaction conditions.

Property Value Reference

White to light yellow/brown

Appearance [1][2]
powder

Melting Point 111-117 °C or 140-145 °C [1112][3]

Boiling Point 308.2 £ 42.0 °C (Predicted) [2]

Low solubility in water; Soluble
o in organic solvents such as
Solubility ) [1]
dichloromethane and N,N-

dimethylformamide (DMF).

Store in a cool, dry, light-
Storage shielding container, [1]

recommended at 2-8 °C.

Strategic Importance in Drug Discovery

The strategic placement of bromine and iodine atoms on the pyridine ring provides multiple
reactive sites for a wide array of synthetic transformations.[6] This is particularly advantageous
in medicinal chemistry, where the differential reactivity of the carbon-iodine and carbon-bromine
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bonds can be exploited for sequential, controlled functionalization through metal-catalyzed
cross-coupling reactions.

This compound is an essential intermediate in the synthesis of various pharmacologically active
molecules, including:

Tyrosine Kinase Inhibitors: These are crucial for cancer chemotherapy, targeting enzymes
involved in cell proliferation and signaling.[7][8]

e PI3 Kinase Inhibitors: Investigated for roles in cancer and inflammatory diseases.[8]
o VEGFR-2 Inhibitors: Target angiogenesis, a key process in tumor growth.[8]

e CRAC and Fabl Inhibitors: Explored for treating autoimmune diseases and as antibacterial
agents, respectively.[8]

The ability to use 2-Amino-5-bromo-3-iodopyridine to construct complex molecular
architectures accelerates the early stages of drug development, particularly in oncology and
immunology.[6]

Experimental Protocols: Synthesis

The preparation of 2-Amino-5-bromo-3-iodopyridine is a multi-step process that requires
precise control of reaction conditions. A common and scalable synthetic route starts from 2-
aminopyridine.

Logical Workflow for Synthesis
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Step 1: Bromination

(Z-Aminopyridine)

NBS, Acetone, 10°C

(2-Amino-5-bromopyridine)

Step 2: lodination

(Z-Amino-s-bromopyridineg

103, KI, H2S04, 100°C

(Z-Amino-5-bromo-3-iodopyridine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Amino-5-bromo-
3-iodopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270907#2-amino-5-bromo-3-iodopyridine-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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